![molecular formula C21H24N6O3S B2803096 2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)acetamide CAS No. 1251631-62-5](/img/structure/B2803096.png)
2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)acetamide
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Description
2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)acetamide is a useful research compound. Its molecular formula is C21H24N6O3S and its molecular weight is 440.52. The purity is usually 95%.
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Scientific Research Applications
Molecular Design and Solubility Enhancement
A study by Shibuya et al. (2018) discusses the development of a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT), which is significant for treating diseases involving ACAT-1 overexpression. The molecular design involved enhancing aqueous solubility and oral absorption, which are crucial aspects of drug development (Shibuya et al., 2018).
Synthesis of Novel Isoxazolines and Isoxazoles
Rahmouni et al. (2014) synthesized novel isoxazolines and isoxazoles using a similar compound through [3+2] cycloaddition, indicating the versatility of such compounds in creating diverse heterocyclic structures (Rahmouni et al., 2014).
Memory Enhancement Studies
Li Ming-zhu (2008) investigated the effects of a similar compound on memory ability in mice, highlighting the potential neurological applications of these compounds (Li Ming-zhu, 2008).
Synthesis of 2-(Pyrimidin-2'-yl)acetic Acids and Esters
Brown and Waring (1977) described a synthetic route to 2-(pyrimidin-2'-yl)acetic acids and esters, demonstrating the feasibility of synthesizing complex structures based on pyrimidinyl compounds, which could be relevant to the compound (Brown & Waring, 1977).
Antitumor Activity Studies
Albratty et al. (2017) explored the antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, highlighting the potential of such compounds in cancer research (Albratty et al., 2017).
Antibacterial Activity of Piperidine Containing Pyrimidine Imines
Merugu et al. (2010) studied the antibacterial activity of piperidine-containing pyrimidine imines, suggesting potential applications in combating bacterial infections (Merugu et al., 2010).
Synthesis of Pyrano[4",3":4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidines
Paronikyan et al. (2016) synthesized pyrano[4",3":4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidines, showing the chemical versatility and potential pharmacological applications of pyrimidine derivatives (Paronikyan et al., 2016).
properties
IUPAC Name |
2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)-N-[2-(6-piperidin-1-ylpyrimidin-4-yl)oxyethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O3S/c28-19(13-27-15-25-16(11-21(27)29)17-5-4-10-31-17)22-6-9-30-20-12-18(23-14-24-20)26-7-2-1-3-8-26/h4-5,10-12,14-15H,1-3,6-9,13H2,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOJVYTPARKJNHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC(=NC=N2)OCCNC(=O)CN3C=NC(=CC3=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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